Cas no 138304-77-5 (N,N-dimethyl-2-(piperidin-4-yl)acetamide)

N,N-dimethyl-2-(piperidin-4-yl)acetamide is a versatile organic compound featuring a piperidine core substituted with an acetamide group. Its structural properties, including the tertiary amide functionality and basic nitrogen center, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits favorable solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Its piperidine moiety contributes to potential bioactivity, often exploited in drug discovery for CNS-targeting molecules. The dimethylamide group enhances stability while maintaining reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for scaffold modification and as a precursor to pharmacologically active molecules.
N,N-dimethyl-2-(piperidin-4-yl)acetamide structure
138304-77-5 structure
Product name:N,N-dimethyl-2-(piperidin-4-yl)acetamide
CAS No:138304-77-5
MF:C9H19ClN2O
MW:206.712961435318
CID:1004817
PubChem ID:23195148

N,N-dimethyl-2-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(piperidin-4-yl)acetamide hydrochloride
    • N,N-Dimethyl-2-piperidin-4-ylacetamide hydrochloride
    • N,N-dimethyl-2-(4-piperidinyl)acetamide
    • N,N-dimethyl-4-Piperidineacetamide
    • N,N-dimethyl-2-(piperidin-4-yl)acetamide
    • N,N-Dimethyl-2-(piperidin-4-yl)acetamidehydrochloride
    • N,N-Dimethyl-2-(piperidin-4-yl)acetamide--hydrogen chloride (1/1)
    • 1443980-79-7
    • MFCD19103482
    • F86093
    • DTXSID40716714
    • Z1562155982
    • PS-18067
    • N,N-Dimethyl-2-piperidin-4-ylacetamidehydrochloride
    • N,N-dimethyl-2-piperidin-4-ylacetamide;hydrochloride
    • EN300-130112
    • N,N-dimethyl-2-(4-piperidinyl)acetamide(SALTDATA: 2HCl)
    • 138304-77-5
    • AKOS015907716
    • N,N-Dimethyl-2-(piperidin-4-yl)acetamide HCl
    • MDL: MFCD09944415
    • Inchi: InChI=1S/C9H18N2O/c1-11(2)9(12)7-8-3-5-10-6-4-8/h8,10H,3-7H2,1-2H3
    • InChI Key: QLGTUZHDVFYBCD-UHFFFAOYSA-N
    • SMILES: CN(C)C(=O)CC1CCNCC1

Computed Properties

  • Exact Mass: 206.1185909g/mol
  • Monoisotopic Mass: 206.1185909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

N,N-dimethyl-2-(piperidin-4-yl)acetamide Security Information

  • HazardClass:IRRITANT

N,N-dimethyl-2-(piperidin-4-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-150777-0.25g
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
0.25g
$166.0 2023-06-08
Enamine
EN300-150777-0.5g
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
0.5g
$173.0 2023-06-08
TRC
N265860-250mg
N,N-Dimethyl-2-piperidin-4-ylacetamide hydrochloride
138304-77-5
250mg
$ 380.00 2022-06-02
Enamine
EN300-150777-500mg
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
500mg
$173.0 2023-09-27
Enamine
EN300-150777-10000mg
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
10000mg
$777.0 2023-09-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN9972-100mg
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5 95%
100mg
¥239.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN9972-500mg
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5 95%
500mg
¥538.0 2024-04-24
Enamine
EN300-150777-100mg
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
100mg
$159.0 2023-09-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN9972-10g
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5 95%
10g
¥3590.0 2024-04-24
Enamine
EN300-150777-10.0g
N,N-dimethyl-2-(piperidin-4-yl)acetamide
138304-77-5
10g
$777.0 2023-06-08

Additional information on N,N-dimethyl-2-(piperidin-4-yl)acetamide

Introduction to N,N-dimethyl-2-(piperidin-4-yl)acetamide and Its Significance in Modern Chemical Research

N,N-dimethyl-2-(piperidin-4-yl)acetamide, with the CAS number 138304-77-5, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This amide derivative, characterized by its piperidine moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's molecular structure, featuring a dimethylamino group and a piperidin-4-yl substituent, contributes to its versatility in chemical interactions. The piperidine ring, known for its ability to enhance bioavailability and metabolic stability, is a common feature in many bioactive molecules. This structural motif not only improves the solubility of the compound but also facilitates its interaction with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N,N-dimethyl-2-(piperidin-4-yl)acetamide has emerged as a promising candidate in this area due to its ability to modulate key enzymatic activities. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in signal transduction pathways, potentially leading to the development of treatments for conditions such as cancer and neurodegenerative diseases.

One of the most compelling aspects of N,N-dimethyl-2-(piperidin-4-yl)acetamide is its potential in oncology research. The compound's ability to inhibit specific kinases has been explored in preclinical studies, demonstrating its efficacy in reducing tumor growth. The piperidine ring's role in enhancing binding affinity to these kinases is particularly noteworthy, as it allows for more precise targeting of cancer cells while minimizing off-target effects.

The pharmaceutical industry has also shown interest in this compound for its potential applications in central nervous system (CNS) disorders. The piperidine moiety's ability to cross the blood-brain barrier has made it a valuable component in designing drugs that can treat neurological conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have highlighted the compound's ability to modulate neurotransmitter receptors, offering a new avenue for therapeutic intervention.

Another area where N,N-dimethyl-2-(piperidin-4-yl)acetamide has shown promise is in anti-inflammatory drug development. Inflammatory processes are central to many chronic diseases, and targeting key inflammatory pathways has been a major focus of medical research. The compound's ability to inhibit inflammatory cytokines and enzymes has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent. This property makes it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of N,N-dimethyl-2-(piperidin-4-yl)acetamide have also been subjects of extensive research. Advanced synthetic methodologies have been developed to optimize the yield and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as solid-phase synthesis and catalytic hydrogenation have been employed to achieve high levels of selectivity and efficiency in its production.

In conclusion, N,N-dimethyl-2-(piperidin-4-yl)acetamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing various health challenges is likely to grow even further.

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(CAS:138304-77-5)N,N-dimethyl-2-(piperidin-4-yl)acetamide
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